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Compound of Interest

Compound Name: BT44

Cat. No.: B15073326

{ Get Quote

This guide provides crucial safety and logistical information for researchers, scientists, and
drug development professionals handling BT44 (CAS No. 924759-42-2). BT44 is a selective
RET agonist investigated for its neuroprotective potential and is intended for research use only.

[1][2][3][4] Adherence to these procedures is vital for ensuring personnel safety and regulatory

compliance.

Hazard Identification and Classification

BT44 is classified as a hazardous substance. While some suppliers may ship it as a non-

hazardous chemical for transport purposes, the compound's intrinsic properties warrant

caution.[1] The Globally Harmonized System (GHS) classifications are summarized below.

Parameter Information
GHS Pictogram e
Signal Word Warning[5][6]

Hazard Statements

H302: Harmful if swallowed[5][6]

H315: Causes skin irritation[5][6]

H319: Causes serious eye irritation[5][6]

CAS Number

924759-42-2[1][7]

Molecular Formula

C2sH27FaN304S[1]

Molecular Weight

577.59 g/mol [1]
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Personal Protective Equipment (PPE)

Appropriate PPE is mandatory to prevent exposure. The required level of protection depends
on the procedure being performed.

Task Engineering Controls Required PPE

Chemical Fume Hood or Nitrile Gloves, Safety Goggles

Weighing & Reconstitution )
Ventilated Balance Enclosure (ANSI zZ87.1), Lab Coat

Nitrile Gloves, Safety Goggles,

Handling Stock Solutions Chemical Fume Hood
Lab Coat

Cell Culture Application Biosafety Cabinet (Class Il) Nitrile Gloves, Lab Coat

Nitrile Gloves, Safety Goggles,
_ o _ Ventilated Changing Station or ~ Lab Coat, Respiratory
Animal Administration ) ) ) o
Biosafety Cabinet Protection (as per institutional

risk assessment)

Precautionary Statement Reference: P280: Wear protective gloves/protective clothing/eye
protection/face protection.[8]

Handling and Experimental Protocol

This protocol outlines the standard procedure for preparing a stock solution from a powdered
form of BT44.

3.1. Materials

BT44 powder (solid)

Anhydrous DMSO (or other appropriate solvent)

Chemical Fume Hood

Calibrated analytical balance

Fume hood-safe vortexer
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» Sterile, amber glass vials or cryovials
e Micropipettes and sterile, filtered tips
3.2. Step-by-Step Procedure

o Preparation: Don all required PPE as specified in the table above. Ensure the chemical fume
hood is certified and functioning correctly.

o Equilibration: Allow the BT44 container to reach room temperature before opening to prevent
condensation.

e Weighing: In the fume hood, carefully weigh the desired amount of BT44 powder onto
weighing paper and transfer it to a sterile vial.

e Solubilization: Add the calculated volume of DMSO to the vial to achieve the desired stock
concentration. BT44 is soluble in DMSO.[9]

o Mixing: Cap the vial securely and vortex until the solid is completely dissolved.

e Labeling: Clearly label the vial with the compound name (BT44), concentration, solvent, date
of preparation, and your initials.

» Storage: Store the stock solution desiccated at O - 4°C for short-term use (days to weeks) or
at -20°C for long-term storage (months to years).[1]

General Handling Precautions:
e P264: Wash hands and any exposed skin thoroughly after handling.[5][6]
o P270: Do not eat, drink, or smoke when using this product.[5][6]

e Avoid generating dust or aerosols.

First Aid and Exposure Response
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Exposure Route First Aid Measure

P305+P351+P338: IF IN EYES: Rinse
cautiously with water for several minutes.

Eye Contact Remove contact lenses, if present and easy to
do. Continue rinsing. If irritation persists, seek

medical attention.

P302+P352: IF ON SKIN: Wash with plenty of
) soap and water. If skin irritation occurs, seek
Skin Contact ) ) )
medical attention. Take off contaminated

clothing and wash it before reuse.

P301+P312: IF SWALLOWED: Call a POISON
Ingestion CENTER or doctor/physician if you feel unwell.

Rinse mouth. Do NOT induce vomiting.

Remove victim to fresh air and keep at rest in a
Inhalation position comfortable for breathing. Call a poison

center or doctor if you feel unwell.

Disposal Plan

Specific disposal guidelines for BT44 are not widely published. Therefore, it must be handled
as hazardous chemical waste.

o Waste Segregation: Collect all BT44 waste, including empty containers, contaminated PPE,
and unused solutions, in a designated, sealed, and clearly labeled hazardous waste
container.

e Labeling: The waste container must be labeled "Hazardous Waste" and include the chemical
name "BT44" and its associated hazards (Irritant, Harmful).

e Consult EHS: Do not dispose of BT44 down the drain. Contact your institution's
Environmental Health & Safety (EHS) department for specific collection and disposal
procedures. Federal, state, and local regulations for hazardous waste disposal must be
followed.
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e P501: Dispose of contents/container to an approved waste disposal plant in accordance with
local regulations.[5][6]

Workflow and Safety Diagram
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Preparation Phase

1. Don PPE
(Gloves, Goggles, Lab Coat)

2. Verify Fume Hood
Operation

Handling Phase|(in Fume Hood)

3. Weigh BT44 Powder

4. Add Solvent (DMSO)

5. Mix to Dissolve

6. Label Vial

End of Experiment

Storage Disposal & Cleanup
7. Store at -20°C 8. Collect All Waste in
(Long-Term) Labeled Hazardous Container

9. Decontaminate Work Area

10. Contact EHS for
Waste Pickup

Click to download full resolution via product page

Caption: Workflow for safe handling, preparation, and disposal of BT44.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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